Cas no 886370-75-8 (Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate)

• Product Name: Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate
• CAS No: 886370-75-8
• MF: C₁₁H₁₀N₂O₂S
• MW: 234.274301052094
• CID: 1081548
• PubChem ID: 45789649
• Update Time: 2025-06-10

Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate
• Ethyl 2-pyridin-3-yl-thiazole-5-carboxylate
• 886370-75-8
• 2-PYRIDIN-3-YL-THIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
• AB41768
• AT33310
• DTXSID70671923
• Ethyl2-(pyridin-3-yl)thiazole-5-carboxylate
• Ethyl 2-(pyridin-3-yl)-1,3-thiazole-5-carboxylate
• SCHEMBL1638364
• FT-0727271
• DB-058161

• MDL： MFCD07375354
• Inchi： 1S/C11H10N2O2S/c1-2-15-11(14)9-7-13-10(16-9)8-4-3-5-12-6-8/h3-7H,2H2,1H3
• InChI Key： XKMSDGBXVNMUPM-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1C1C=NC=CC=1

Computed Properties

• Exact Mass: 234.04629874g/mol
• Monoisotopic Mass: 234.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.3Ų

Additional information on Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate

Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate (CAS No. 886370-75-8): A Comprehensive Overview

Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate, identified by its Chemical Abstracts Service number CAS No. 886370-75-8, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic compound features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and medicinal chemistry.

The molecular structure of Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate consists of a thiazole core substituted with a pyridine ring at the 2-position and a carboxylate ester group at the 5-position. This arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for further functionalization and derivatization. The presence of both nitrogen and sulfur atoms in the ring system enhances its reactivity, making it a valuable scaffold for designing novel bioactive molecules.

In recent years, there has been growing interest in exploring the pharmacological properties of thiazole derivatives, particularly those incorporating pyridine moieties. The combination of these two heterocyclic systems has been shown to impart enhanced binding affinity and selectivity towards various biological targets. For instance, studies have demonstrated that compounds with similar structural motifs exhibit promising activities as kinase inhibitors, which are crucial in the treatment of cancer and inflammatory diseases.

One of the most compelling aspects of Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate is its potential as a lead compound for further drug development. Researchers have leveraged its scaffold to design derivatives with improved pharmacokinetic profiles and reduced toxicity. The ester group at the 5-position provides a versatile handle for chemical modifications, allowing for the introduction of additional functional groups that can fine-tune the biological activity. This flexibility has been exploited in several high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Recent advancements in computational chemistry have further enhanced the understanding of how Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate interacts with biological targets. Molecular docking studies have revealed that this compound can bind effectively to proteins involved in metabolic pathways and signal transduction. These insights have guided the synthesis of more potent analogs with optimized binding affinities. Additionally, virtual screening techniques have been employed to identify new derivatives with enhanced selectivity profiles, reducing off-target effects.

The synthesis of Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate involves multi-step organic reactions that highlight the synthetic versatility of thiazole derivatives. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as esterification and cyclization. These synthetic strategies not only provide access to this compound but also serve as templates for developing other related molecules.

In conclusion, Ethyl 2-(pyridin-3-yl)thiazole-5-carboxylate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation drugs targeting various diseases.